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Compound of Interest

Compound Name: Prop-2-ynyl dodecanoate

Cat. No.: B15487246

Foreword

Prop-2-ynyl dodecanoate, also commonly known as propargyl dodecanoate or propargy!
laurate, is a versatile ester molecule of significant interest to the scientific community,
particularly those engaged in chemical biology, drug discovery, and materials science. Its
unique chemical structure, featuring a terminal alkyne group, renders it a valuable building
block for a variety of chemical transformations, most notably in the realm of copper(l)-catalyzed
azide-alkyne cycloaddition (CUAAC), a cornerstone of "click chemistry." This technical guide
provides a comprehensive overview of the synthesis, properties, and applications of prop-2-
ynyl dodecanoate, with a focus on experimental details and data relevant to a research and
development setting.

Chemical Identity and Properties

While a specific CAS Registry Number for prop-2-ynyl dodecanoate is not readily available in
public databases, its key identifiers and physicochemical properties have been characterized in
scientific literature. For unambiguous identification, the CAS numbers of its constituent
precursors are provided.
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Parameter Value Reference

IUPAC Name Prop-2-yn-1-yl dodecanoate N/A

Propargyl dodecanoate,
Synonyms N/A
Propargyl laurate

Molecular Formula C15H2602 N/A
Molecular Weight 238.37 g/mol N/A
Boiling Point 113-120 °C at 1.4 mmHg N/A
CAS Number (Dodecanoic
) 143-07-7 [1]

Acid)
CAS Number (Propargyl

(Propargy 107-19-7 N/A

Alcohol)

Table 1: Chemical Identifiers and Physical Properties of Prop-2-ynyl Dodecanoate and its
Precursors.

Synthesis of Prop-2-ynyl Dodecanoate

The primary and most straightforward method for the synthesis of prop-2-ynyl dodecanoate is
the Fischer esterification of dodecanoic acid with propargyl alcohol. This reaction is typically
catalyzed by a strong acid.

Experimental Protocol: Fischer Esterification

This protocol is adapted from established esterification procedures.

Materials:

Dodecanoic acid (Lauric acid)

Propargyl alcohol (Prop-2-yn-1-ol)

p-Toluenesulfonic acid (PTSA) or concentrated Sulfuric Acid (H2SOa)

Toluene (or another suitable solvent for azeotropic removal of water)
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o Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate or sodium sulfate

» Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexanes)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, dissolve dodecanoic acid in a minimal amount of toluene.

» Addition of Reagents: Add a molar excess (typically 1.5 to 3 equivalents) of propargyl alcohol
to the solution, followed by a catalytic amount of p-toluenesulfonic acid (approximately 1-5
mol%).

o Reaction: Heat the mixture to reflux. The water produced during the esterification will be
azeotropically removed and collected in the Dean-Stark trap, driving the reaction to
completion. Monitor the progress of the reaction by thin-layer chromatography (TLC).

o Work-up: Once the reaction is complete (as indicated by the consumption of the limiting
reagent), cool the reaction mixture to room temperature. Dilute the mixture with an organic
solvent such as ethyl acetate and wash it sequentially with water, saturated sodium
bicarbonate solution (to neutralize the acid catalyst), and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or
sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product can be purified by vacuum distillation or column
chromatography on silica gel to yield pure prop-2-ynyl dodecanoate.

Diagram 1: Synthesis of Prop-2-ynyl Dodecanoate
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Caption: Fischer esterification of dodecanoic acid and propargyl alcohol.

Applications in Research and Development

The presence of a terminal alkyne functionality makes prop-2-ynyl dodecanoate a valuable
tool in bioconjugation and material science through "click chemistry."

Click Chemistry and Bioconjugation

Prop-2-ynyl dodecanoate can be readily reacted with azide-containing molecules in the
presence of a copper(l) catalyst to form a stable triazole linkage. This highly efficient and
specific reaction allows for the conjugation of the dodecanoate lipid chain to a wide variety of
substrates, including biomolecules and polymers.

One notable application is in the synthesis of glycolipid-based surfactants. By reacting prop-2-
ynyl dodecanoate with an azide-modified sugar, novel surfactants with potential applications
in drug delivery and formulation can be created.

Diagram 2: Click Chemistry Workflow
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Caption: Workflow for bioconjugation using prop-2-ynyl dodecanoate via click chemistry.

Characterization Data

A United States Patent provides the following characterization data for propargyl dodecanoate:

Analysis Calculated Found
% Carbon 75.58 75.40
% Hydrogen 11.00 11.24

Table 2: Elemental Analysis of Propargyl Dodecanoate.

Further characterization would typically involve spectroscopic methods such as Nuclear
Magnetic Resonance (NMR) to confirm the structure, Infrared (IR) spectroscopy to identify the
ester and alkyne functional groups, and Mass Spectrometry (MS) to determine the molecular
weight.
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Conclusion

Prop-2-ynyl dodecanoate is a readily synthesizable and highly functionalized molecule with
significant potential for researchers in various scientific disciplines. Its utility as a "clickable"
lipid building block opens up numerous possibilities for the creation of novel conjugates and
materials. The information and protocols provided in this guide are intended to facilitate the
synthesis and application of this versatile compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. larodan.com [larodan.com]

 To cite this document: BenchChem. [Prop-2-ynyl Dodecanoate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15487246#prop-2-ynyl-dodecanoate-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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